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Introduction

Platinum on carbon (Pt/C) is a highly effective and widely utilized heterogeneous catalyst in
organic synthesis, particularly for hydrogenation reactions.[1][2][3] Its high activity, stability, and
ease of separation make it a preferred choice in the pharmaceutical and fine chemical
industries.[1] This document provides detailed application notes and experimental protocols for
the use of Pt/C in various hydrogenation reactions, aiding researchers in achieving efficient and
selective transformations. The performance of Pt/C catalysts is critically dependent on factors
such as platinum dispersion, support characteristics, and the absence of catalyst poisons.[1]

Applications in Organic Synthesis

Pt/C catalysts are versatile and can be used for the hydrogenation of a wide array of functional
groups. Key applications include:

e Reduction of Nitro Compounds: A common and vital application is the reduction of nitro
compounds to primary amines, which are fundamental building blocks in many
pharmaceutical molecules.[2][4]

» Hydrogenation of Alkenes and Alkynes: Pt/C efficiently catalyzes the saturation of carbon-
carbon double and triple bonds to form alkanes.[3][4][5][6] This reaction typically proceeds
via a syn-addition of hydrogen.[3][5]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b8584967?utm_src=pdf-interest
https://blueeyes-bio.com/en/sys-nd/1716.html
https://en.wikipedia.org/wiki/Platinum_on_carbon
https://www.masterorganicchemistry.com/2011/11/25/hydrogenation-alkenes-palladium-on-carbon-pdc/
https://blueeyes-bio.com/en/sys-nd/1716.html
https://blueeyes-bio.com/en/sys-nd/1716.html
https://en.wikipedia.org/wiki/Platinum_on_carbon
https://www.nbinno.com/article/other-organic-chemicals/the-role-of-platinum-dioxide-in-pharmaceutical-synthesis-and-drug-discovery-lb
https://www.masterorganicchemistry.com/2011/11/25/hydrogenation-alkenes-palladium-on-carbon-pdc/
https://www.nbinno.com/article/other-organic-chemicals/the-role-of-platinum-dioxide-in-pharmaceutical-synthesis-and-drug-discovery-lb
https://www.youtube.com/watch?v=iFzySCBr5LU
https://www.mdpi.com/2073-4344/14/7/423
https://www.masterorganicchemistry.com/2011/11/25/hydrogenation-alkenes-palladium-on-carbon-pdc/
https://www.youtube.com/watch?v=iFzySCBr5LU
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8584967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Reduction of Carbonyl Compounds: Carbonyl groups in aldehydes and ketones can be
reduced to the corresponding alcohols.[2]

» Hydrogenation of Aromatic Rings: While forcing conditions such as high temperature and
pressure are often required, Pt/C can be used to reduce aromatic rings to their saturated
carbocyclic counterparts.[7][8][9]

e Reductive Amination: Pt/C can facilitate the formation of secondary amines through the
reduction of nitriles.[2]

Quantitative Data Summary

The efficiency of Pt/C catalyzed hydrogenation is influenced by various reaction parameters.
The following tables summarize quantitative data from representative studies.

Table 1: Hydrogenation of Ortho-Nitrochlorobenzene to 2,2'-Dichlorohydrazobenzene

Catalyst . . o
Loadi Temperat Hydrogen Reaction Conversi Selectivit Referenc
oadin
. ure (°C) Pressure  Time on (%) y (%) e
(wt% Pt)
0.1g(1 Not Not
8 N N >80 >80 [10]
wt% Pt/C) specified specified

Table 2: Hydrogenation of 1-chloro-2,4-dinitrochlorobenzene

Dehaloge
Hydrogen .
Catalyst Temperat nation Referenc
Catalyst : Pressure Solvent o
Loading ure (°C) (bar) Selectivit e
ar
y (%)
5% Pt/C 0.21g 60 10 Methanol 66 [11][12]

Table 3: Hydrogenation of Sodium 4,4'-dinitrostilbene-2,2'-disulfonate
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Hydrogen
Catalyst Temperatur .
Catalyst . Pressure Additive Reference
Loading e (°C)
(bar)
4-5
12 mg
5% Pt/C 64 mg 70 (controlled [11][12]
. NH4VOs3
addition)
Table 4: Hydrogenation of Aromatic Compounds
Initial H2 .
Temperatur Conversion
Substrate Catalyst Pressure Reference
e (°C) (%)
(MPa)
Aromatic )
Pt nanowires 70 1 >99 [8][9]
Compounds

Experimental Protocols

Protocol 1: General Procedure for the Hydrogenation of

a Nitro Compound

This protocol provides a general method for the reduction of a nitro aromatic compound to the

corresponding aniline using a Pt/C catalyst.

Materials:

Nitroaromatic substrate

5% or 10% Platinum on Carbon (Pt/C)

Solvent (e.g., Methanol, Ethanol, Ethyl Acetate)

Hydrogen gas (Hz)

Reaction flask (e.g., round-bottom flask or Parr shaker vessel)
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o Magnetic stirrer or mechanical shaker

e Hydrogen balloon or hydrogenation apparatus
o Filtration setup (e.g., Celite® pad)

Procedure:

» Reaction Setup: To a clean and dry reaction flask, add the nitroaromatic substrate and a
suitable solvent (e.g., methanol or ethanol).

» Catalyst Addition: Carefully add the Pt/C catalyst to the flask. The typical catalyst loading is
between 5-10 mol% of platinum relative to the substrate.

 Inert Atmosphere: Seal the flask and flush the system with an inert gas, such as nitrogen or
argon, to remove air.

» Hydrogenation: Introduce hydrogen gas to the reaction vessel. This can be done using a
hydrogen-filled balloon for reactions at atmospheric pressure or by connecting the vessel to
a hydrogenation apparatus for reactions under pressure.

o Reaction Monitoring: Stir the reaction mixture vigorously at the desired temperature (typically
room temperature to 60°C). Monitor the progress of the reaction by techniques such as Thin
Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

o Work-up: Once the reaction is complete, carefully vent the hydrogen gas and flush the
system with an inert gas.

o Catalyst Removal: Filter the reaction mixture through a pad of Celite® to remove the
heterogeneous Pt/C catalyst. Wash the filter cake with the reaction solvent to ensure
complete recovery of the product.

 [solation: Concentrate the filtrate under reduced pressure to obtain the crude product, which
can be further purified by crystallization or chromatography if necessary.

Protocol 2: Preparation of Platinum on Carbon Catalyst
(1 wt%)
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This protocol describes a wet impregnation method for preparing a 1 wit% Pt/C catalyst.[10]
Materials:

Activated Carbon

Chloroplatinic acid (H2PtCle) solution

Formaldehyde solution

Distilled water

Procedure:

e Impregnation: Suspend the activated carbon support in a solution of chloroplatinic acid in
distilled water.

e Reduction: Heat the suspension to 80°C and add formaldehyde solution dropwise to reduce
the platinum salt to platinum metal onto the carbon support.

« Filtration and Washing: After the reduction is complete, filter the mixture to collect the
catalyst. Wash the catalyst thoroughly with distilled water to remove any residual reagents.

e Drying: Dry the catalyst in an oven to remove water.
o Storage: Store the prepared catalyst in a tightly sealed container.
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Caption: General experimental workflow for a Pt/C catalyzed hydrogenation reaction.
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Caption: Simplified representation of alkene hydrogenation on a platinum surface.

Troubleshooting Common Issues

e No or Slow Reaction:

o Catalyst Poisoning: Ensure the substrate and solvent are free from potential catalyst
poisons like sulfur or thiol compounds.[13] If poisoning is suspected, filtering the reaction
mixture and adding fresh catalyst may help.[13]

o Poor Catalyst Activity: The catalyst may be old or deactivated. Use a fresh batch of
catalyst.

o Insufficient Hydrogen: For reactions under a balloon, ensure the balloon remains inflated.
For pressure reactions, check for leaks in the system.[13]

o Poor Solubility: If the substrate has poor solubility in the chosen solvent, consider
alternative solvents.[13]

» Side Reactions (e.g., Dehalogenation):

o In cases where dehalogenation is a competing reaction, modifying the catalyst (e.g., with
sulfur compounds) or using a different catalyst system may be necessary to improve
chemoselectivity. Palladium on carbon (Pd/C) is often less prone to causing
hydrogenolysis than platinum catalysts.[14]

Safety Precautions

o Hydrogen Gas: Hydrogen is highly flammable. All hydrogenation reactions should be
conducted in a well-ventilated fume hood, away from ignition sources.

o Pyrophoric Catalyst: Pt/C can be pyrophoric, especially when dry and in the presence of air.
Handle the catalyst carefully, and it is often recommended to handle it as a wet paste.

e Pressure Reactions: When working with pressurized hydrogen, ensure the reaction vessel is
appropriate for the intended pressure and temperature and that all safety protocols for high-
pressure reactions are followed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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